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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on Tributylaluminum (TBA), also
known as Tri-n-butylaluminum (TNBA), a highly reactive organoaluminum compound with
significant applications in industrial and academic research. Its utility as a catalyst and synthetic
reagent is matched by its hazardous nature, necessitating strict adherence to safety protocols.

Physicochemical Properties

Tributylaluminum is a colorless to light-yellow liquid known for its pyrophoric properties.[1][2][3]
It is a strong reducing agent and reacts violently with air and water.[1][2][3][4] Key quantitative
data are summarized below.
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Property Value Source(s)
CAS Number 1116-70-7 [5][6]
Molecular Formula Ci12H27Al [2][5][6]
Molecular Weight 198.32 g/mol [2][5]
Appearance Colorless to light-yellow liquid [11121[3]
Density 0.823 g/cm? at 20°C [1]

Melting Point -26.7 °C [ -27 °C [11161[7]
Boiling Point 110 °C at 3 Torr [1]

Air & Water Reactivity

Ignites spontaneously in air
and reacts violently with water,

releasing flammable gases.[1]

[2]3][41(8]

[LIE2]031[4108]

Storage Conditions

Store under an inert gas (e.g.,
Nitrogen) in a dry, cool, well-
ventilated, water-free area.[5]
[BI[e1[10][11][12]

[SIE6][e][10][11][12]

Synthesis and Manufacturing

The industrial production of trialkylaluminum compounds like Tributylaluminum is primarily

achieved through processes developed by Karl Ziegler.[2] Common manufacturing methods

include:

o Direct Synthesis: The reaction of aluminum, hydrogen, and an olefin (in this case, 1-butene)

serves as a foundational method for production.[2][13]

o Exchange Reaction: The reaction between isobutyl aluminum and butene-1 is also a

documented method of synthesis.[2]

These processes are conducted under specific temperature and pressure conditions to ensure

the formation of the desired trialkylaluminum product.[13]
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Applications in Research and Development

Tributylaluminum is a versatile reagent with several key applications in chemical synthesis and
polymer science.

o Polymerization Catalyst: It is widely used as a co-catalyst in Ziegler-Natta polymerization
systems for olefins (like ethylene) and dienes.[8] This application is crucial for producing
polyolefins such as polyethylene and polypropylene, which are used in countless consumer
and industrial products.[8]

o Organic Synthesis Reagent: As a potent alkylating agent and strong Lewis acid, TBA is used
for various organic transformations.[8]

o Precursor for Other Organometallics: It serves as a starting material for synthesizing other
organometallic compounds, notably in the production of organo-tin compounds through
reactions with tin chlorides.[2][3][4][8]

Hazard Information and Toxicity

Tributylaluminum is classified as a hazardous material due to its high reactivity and corrosivity.
[2][7][12] Exposure can cause severe skin and eye burns.[1][2][7] Inhalation may lead to "metal
fume fever," a flu-like illness.[12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H250: Catches fire
Pyrophoric Liquids 1 spontaneously if exposed
to air.[2][7][14]

H260: In contact with water

Substances which in contact
releases flammable gases

with water emit flammable 1 ) o
which may ignite
gases
spontaneously.[2][7][14]
H314: Causes severe skin
Skin Corrosion / Irritation 1B burns and eye damage.[2][7]

[14]

| Serious Eye Damage | 1 | H318: Causes serious eye damage.[2][14] |

Exposure Limits (for Aluminum Alkyls)

Organization Limit Details

NIOSH 2 malm? 10-hour time-weighted
mg/m
? average

| ACGIH | 2 mg/m3 | 8-hour time-weighted average |

Note: The ACGIH TLV for aluminum alkyls was withdrawn due to inadequate toxicological data.

[2]

Experimental Protocols and Workflows

Given its pyrophoric nature, all manipulations of Tributylaluminum must be performed under an
inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to rigorously exclude air
and moisture.[10][15]

General Protocol: Inert Atmosphere Transfer (<20 mL)
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This protocol outlines the standard syringe transfer method for pyrophoric liquids. A more
robust cannula technique is recommended for larger volumes.[10]

e Preparation:

o

Work in a certified chemical fume hood with the sash at the lowest possible position.[9][10]
[15]

o

Ensure a Class D fire extinguisher, dry sand, or powdered lime is immediately accessible.
[15][16]

o

Remove all flammable materials and water sources from the immediate work area.[15]

[¢]

Oven-dry all glassware and cool under an inert atmosphere before use.[15]
o Personal Protective Equipment (PPE):

o Wear a fire-resistant lab coat (e.g., Nomex).[9][10]

o Wear chemical splash goggles and a face shield.[9][10][11]

o Wear inner nitrile gloves for dexterity and outer neoprene or other heavy-duty gloves for
protection.[10][11]

e Syringe Preparation:
o Select a gas-tight syringe with a volume twice that of the liquid to be transferred.[10][15]
o Attach a long, wide-gauge needle.

o Flush the syringe with dry, inert gas (e.g., nitrogen or argon) at least three times to remove
air.[15]

e Reagent Transfer:

o Secure both the Tributylaluminum source bottle (e.g., a Sure/Seal™ bottle) and the
receiving flask.[15]
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o Puncture the septum on the source bottle with an inert gas inlet needle to create a slight
positive pressure.

o Puncture the septum with the prepared syringe needle, ensuring the needle tip is below
the liquid surface.

o Slowly draw the desired volume of liquid into the syringe. The positive pressure will assist
in filling.

o Withdraw the syringe and quickly insert it into the septum of the receiving flask.
o Slowly dispense the liquid into the receiving flask.
e Quenching and Cleaning:
o Do not remove the empty syringe from the receiving flask.
o Draw inert gas from the flask headspace into the syringe to create a buffer.

o Remove the syringe and immediately rinse it by drawing up a dry, inert solvent (e.g.,
hexane) and discharging the solution into a separate quenching vessel containing
isopropanol.[9] Repeat this rinse cycle multiple times.

Logical Workflow Diagrams

The following diagrams, generated using DOT language, illustrate critical workflows for
handling and responding to incidents involving Tributylaluminum.
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Caption: Logical workflow for the safe handling of Tributylaluminum.
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Caption: Emergency response workflow for a Tributylaluminum spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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